Cas no 1393524-23-6 ((S)-1-(Tert-butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid)

• Product Name: (S)-1-(Tert-butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• CAS No: 1393524-23-6
• MF: C₁₁H₁₆F₃NO₄
• MW: 283.244254112244
• MDL: MFCD22544196
• CID: 4823027
• Update Time: 2023-08-19

(S)-1-(Tert-butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (S)-1-(TERT-BUTOXYCARBONYL)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• AB77368
• (S)-1-(t-Butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid
• (2S)-1-(TERT-BUTOXYCARBONYL)-2-(TRIFLUOROMETHYL)PYRROLIDINE-2-CARBOXYLIC ACID
• (S)-1-(Tert-butoxycarbonyl)-2-(trifluoromethyl)pyrrolidine-2-carboxylic acid

• MDL： MFCD22544196
• Inchi： 1S/C11H16F3NO4/c1-9(2,3)19-8(18)15-6-4-5-10(15,7(16)17)11(12,13)14/h4-6H2,1-3H3,(H,16,17)/t10-/m0/s1
• InChI Key： YBJQIQYOUVHHSZ-JTQLQIEISA-N
• SMILES： FC([C@@]1(C(=O)O)CCCN1C(=O)OC(C)(C)C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 388
• XLogP3: 2.2
• Topological Polar Surface Area: 66.8